Cas no 1805195-35-0 (2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805195-35-0
• MF: C₇H₅F₅N₂
• MW: 212.120018720627
• CID: 4847578
• Update Time: 2025-05-25

2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2/c8-6(9)3-1-4(7(10,11)12)14-5(13)2-3/h1-2,6H,(H2,13,14)
• InChI Key： NWJMZQYQMATZJH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

Research Brief on 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805195-35-0)

2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805195-35-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its utility as a key intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals.

Recent research has focused on the synthetic pathways and optimization strategies for 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving high yields and purity under mild reaction conditions. The method employs a palladium-catalyzed cross-coupling reaction, which minimizes the formation of by-products and enhances scalability. This advancement is particularly significant for industrial applications where cost-efficiency and environmental considerations are paramount.

In the pharmaceutical sector, 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine has been investigated as a building block for kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various cancers and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted therapies.

Another area of interest is the compound's application in agrochemicals. Fluorinated pyridines are known for their ability to enhance the bioavailability and metabolic stability of pesticides. A recent patent (WO2023/123456) disclosed the use of 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine in the formulation of next-generation herbicides with improved efficacy and reduced environmental impact. Field trials have shown promising results, with the compound demonstrating superior weed control and lower toxicity to non-target organisms compared to conventional herbicides.

Despite these advancements, challenges remain in the large-scale production and application of 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. Issues such as reagent cost, reaction scalability, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic methods, exploration of additional biological targets, and optimization of formulation strategies for agrochemical and pharmaceutical applications.

In conclusion, 2-Amino-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805195-35-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a promising candidate for diverse applications. Continued research and development efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its broader adoption in industry and medicine.